Cas no 3197-42-0 ((S)-2-Methylpiperidine)

(S)-2-Methylpiperidine Properties

Names and Identifiers

• (S)-2-Methylpiperidine
• (2S)-2-methylpiperidine
• (S)-(+)-2-METHYLPIPERIDINE
• Piperidin,2e-methyl
• S-2-methyl-piperidinedihydrochloride
• 2-Pipecoline,(S)-(+)- (8CI)
• Piperidine, 2-methyl-, (S)-
• (+)-2-Methylpiperidine
• CS-0145867
• (S)-2-methyl-piperidine
• 3197-42-0
• EN300-208271
• Piperidin, 2e-methyl
• s-2-methylpiperidine
• MFCD01862169
• (A+/-)-2-methyl-piperidine
• Piperidine, 2-methyl-, (2S)-
• AM81342
• AC-15354
• NS00094149
• (S)-(+)-2-Methylpiperidine, 97%
• (S)-2-methyl piperidine
• A5761
• AKOS006347631
• alpha-Pipecoline (2-Methylpiperidine
• +Expand

• MDL： MFCD01862169
• InChIKey： NNWUEBIEOFQMSS-LURJTMIESA-N
• Inchi： 1S/C6H13N/c1-6-4-2-3-5-7-6/h6-7H,2-5H2,1H3/t6-/m0/s1
• SMILES： C[C@H]1CCCCN1

Computed Properties

• Exact Mass: 99.10480
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 99.105
• Heavy Atom Count: 7
• Complexity: 52.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 12A^2

Experimental Properties

• LogP: 1.47720
• PSA: 12.03000
• Refractive Index: n20/D 1.446(lit.)
• Boiling Point: 117-121 °C(lit.)
• Melting Point: -31.69°C (estimate)
• Flash Point: Fahrenheit: 59 ° f < br / > Celsius: 15 ° C < br / >
• Color/Form: Colorless to Yellow Liquid
• Specific Rotation: 35° (c=3.5, in hexane)
• Optical Activity: [α]20/D +35°, c = 3.5 in hexane
• Density: 0.823 g/mL at 25 °C(lit.)

(S)-2-Methylpiperidine Security Information

• Symbol: GHS02 GHS07
• WGK Germany：3
• Safety Instruction： S16-S26-S36
• Risk Phrases：R11
• Dangerous goods sign： F Xi
• Hazardous Material transportation number：UN 1993 3/PG 2
• Hazard Statement： H225-H315-H319-H335
• Warning Statement： P210-P261-P305+P351+P338
• Storage Condition：Store at room temperature
• PackingGroup：II
• Risk Phrases： 11-36/37/38
• Signal Word：Danger
• HazardClass：3

(S)-2-Methylpiperidine Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%